Cas no 1210160-78-3 (2-Chloro-N-1-(thiophen-2-ylmethyl)-1H-pyrazol-5-ylacetamide)

• Product Name: 2-Chloro-N-1-(thiophen-2-ylmethyl)-1H-pyrazol-5-ylacetamide
• CAS No: 1210160-78-3
• MF: C₁₀H₁₀ClN₃OS
• MW: 255.723899364471
• CID: 5735039
• PubChem ID: 45791354
• Update Time: 2025-05-20

2-Chloro-N-1-(thiophen-2-ylmethyl)-1H-pyrazol-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 1210160-78-3
• 2-chloro-N-[2-(thiophen-2-ylmethyl)pyrazol-3-yl]acetamide
• Z199472046
• AKOS033429364
• 2-chloro-N-{1-[(thiophen-2-yl)methyl]-1H-pyrazol-5-yl}acetamide
• 2-chloro-N-[1-(thiophen-2-ylmethyl)-1H-pyrazol-5-yl]acetamide
• EN300-24677
• CS-0242276
• Acetamide, 2-chloro-N-[1-(2-thienylmethyl)-1H-pyrazol-5-yl]-
• 2-Chloro-N-1-(thiophen-2-ylmethyl)-1H-pyrazol-5-ylacetamide

• Inchi： 1S/C10H10ClN3OS/c11-6-10(15)13-9-3-4-12-14(9)7-8-2-1-5-16-8/h1-5H,6-7H2,(H,13,15)
• InChI Key： LXWNTYQLBOQPGL-UHFFFAOYSA-N
• SMILES： ClCC(NC1=CC=NN1CC1=CC=CS1)=O

Computed Properties

• Exact Mass: 255.0233108g/mol
• Monoisotopic Mass: 255.0233108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.2Ų

2-Chloro-N-1-(thiophen-2-ylmethyl)-1H-pyrazol-5-ylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-Chloro-N-1-(thiophen-2-ylmethyl)-1H-pyrazol-5-ylacetamide

2-Chloro-N-1-(thiophen-2-ylmethyl)-1H-pyrazol-5-ylacetamide (CAS No. 1210160-78-3)

The compound 2-Chloro-N-1-(thiophen-2-ylmethyl)-1H-pyrazol-5-ylacetamide, with the CAS registry number 1210160-78-3, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a pyrazole ring, a thiophene moiety, and a chloro-substituted acetamide group. These structural features contribute to its potential applications in drug discovery and advanced materials development.

The molecular structure of 2-Chloro-N-1-(thiophen-2-ylmethyl)-1H-pyrazol-5-ylacetamide is notable for its heterocyclic components. The pyrazole ring, a five-membered aromatic structure with two nitrogen atoms, is known for its stability and ability to form hydrogen bonds, making it a valuable component in pharmaceutical compounds. The thiophene moiety, a five-membered sulfur-containing ring, adds electron-donating properties and enhances the compound's solubility in organic solvents. The chloro-substituted acetamide group further modulates the compound's electronic properties, making it suitable for various chemical reactions and biological assays.

Recent studies have explored the potential of 2-Chloro-N-1-(thiophen-2-ylmethyl)-1H-pyrazol-5-ylacetamide as a lead compound in drug development. Researchers have investigated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, the compound has shown promise in modulating cellular signaling pathways associated with neurodegenerative diseases, such as Alzheimer's and Parkinson's.

In the realm of materials science, the compound's unique electronic properties have been leveraged to develop advanced materials for optoelectronic applications. The thiophene moiety contributes to the compound's conjugation length, enhancing its ability to absorb light and emit fluorescence. This property makes it a candidate for use in organic light-emitting diodes (OLEDs) and sensors.

The synthesis of 2-Chloro-N-1-(thiophen-2-ylmethyl)-1H-pyrazol-5-y acetamide involves a multi-step process that combines nucleophilic substitution, condensation reactions, and functional group transformations. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, reducing costs and improving yields.

In conclusion, 2-Chloro-N-[thiophen]-ylmethyl)-pyrazol-acetamide (CAS No. 1210160783) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique molecular structure and promising biological activity make it a valuable tool for researchers seeking innovative solutions in drug discovery and advanced materials development.